Cas no 1997171-05-7 (Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester)
Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C14H25NO3/c1-14(2,3)18-13(17)15(4)9-5-6-12(16)10-11-7-8-11/h11H,5-10H2,1-4H3
- InChI Key: LCTBWEZGJNHPOS-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)N(CCCC(=O)CC1CC1)C
Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-797939-0.05g |
tert-butyl N-(5-cyclopropyl-4-oxopentyl)-N-methylcarbamate |
1997171-05-7 | 95% | 0.05g |
$707.0 | 2024-05-22 | |
| Enamine | EN300-797939-0.1g |
tert-butyl N-(5-cyclopropyl-4-oxopentyl)-N-methylcarbamate |
1997171-05-7 | 95% | 0.1g |
$741.0 | 2024-05-22 | |
| Enamine | EN300-797939-0.25g |
tert-butyl N-(5-cyclopropyl-4-oxopentyl)-N-methylcarbamate |
1997171-05-7 | 95% | 0.25g |
$774.0 | 2024-05-22 | |
| Enamine | EN300-797939-0.5g |
tert-butyl N-(5-cyclopropyl-4-oxopentyl)-N-methylcarbamate |
1997171-05-7 | 95% | 0.5g |
$809.0 | 2024-05-22 | |
| Enamine | EN300-797939-1.0g |
tert-butyl N-(5-cyclopropyl-4-oxopentyl)-N-methylcarbamate |
1997171-05-7 | 95% | 1.0g |
$842.0 | 2024-05-22 | |
| Enamine | EN300-797939-2.5g |
tert-butyl N-(5-cyclopropyl-4-oxopentyl)-N-methylcarbamate |
1997171-05-7 | 95% | 2.5g |
$1650.0 | 2024-05-22 | |
| Enamine | EN300-797939-5.0g |
tert-butyl N-(5-cyclopropyl-4-oxopentyl)-N-methylcarbamate |
1997171-05-7 | 95% | 5.0g |
$2443.0 | 2024-05-22 | |
| Enamine | EN300-797939-10.0g |
tert-butyl N-(5-cyclopropyl-4-oxopentyl)-N-methylcarbamate |
1997171-05-7 | 95% | 10.0g |
$3622.0 | 2024-05-22 |
Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester
Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester (CAS No. 1997171-05-7): A Comprehensive Overview
Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester (CAS No. 1997171-05-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group, a methylated carbamate moiety, and a tert-butyl ester functional group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.
The cyclopropyl group in the structure of Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester is particularly noteworthy due to its inherent strain and reactivity. Cyclopropyl-containing compounds have been shown to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. Recent studies have highlighted the potential of cyclopropyl derivatives in modulating various biological targets, such as enzymes and receptors involved in disease pathways.
The methylated carbamate moiety is another key structural feature of this compound. Carbamates are widely used in the development of drugs due to their ability to form reversible covalent bonds with target proteins. This property makes them valuable for designing inhibitors and modulators of enzymes and receptors. In the context of Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester, the methylated carbamate group may enhance its binding affinity and selectivity for specific biological targets.
The tert-butyl ester functional group in Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester plays a crucial role in modulating its physicochemical properties. Tert-butyl esters are known for their stability under acidic conditions and their ability to improve the solubility and bioavailability of compounds. This makes them particularly useful in drug delivery systems where controlled release and enhanced absorption are desired.
In terms of its potential therapeutic applications, Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester has been studied for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for new and effective treatments. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
Furthermore, recent research has explored the potential of Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester as an anticancer agent. Cancer remains one of the leading causes of mortality globally, and the development of novel anticancer drugs is a priority in pharmaceutical research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation.
The synthesis of Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester involves several steps that require precise control over reaction conditions to ensure high yields and purity. The cyclopropylation step is particularly challenging due to the strain inherent in the cyclopropyl ring. Advanced synthetic methods such as transition metal-catalyzed reactions have been employed to overcome these challenges and produce the compound efficiently.
In addition to its therapeutic potential, Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester has also been investigated for its use as a chemical intermediate in the synthesis of other biologically active compounds. Its versatile structure allows it to serve as a building block for constructing more complex molecules with diverse biological activities.
The safety profile of Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.
In conclusion, Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester (CAS No. 1997171-05-7) is a promising compound with potential applications in treating inflammatory diseases and cancer. Its unique structural features contribute to its biological activity and make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.
1997171-05-7 (Carbamic acid, N-(5-cyclopropyl-4-oxopentyl)-N-methyl-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)